Cas no 2171580-46-2 (tert-butyl 3-(1-amino-2,2-dimethylpropyl)-3-hydroxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-(1-amino-2,2-dimethylpropyl)-3-hydroxypyrrolidine-1-carboxylate
• CAS No: 2171580-46-2
• MF: C₁₄H₂₈N₂O₃
• MW: 272.383724212646
• CID: 5829277
• PubChem ID: 165553034
• Update Time: 2025-05-26

tert-butyl 3-(1-amino-2,2-dimethylpropyl)-3-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-amino-2,2-dimethylpropyl)-3-hydroxypyrrolidine-1-carboxylate
• 2171580-46-2
• EN300-1639135

• Inchi： 1S/C14H28N2O3/c1-12(2,3)10(15)14(18)7-8-16(9-14)11(17)19-13(4,5)6/h10,18H,7-9,15H2,1-6H3
• InChI Key： QFGDSVRKXYGAKX-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OC(C)(C)C)CC1)C(C(C)(C)C)N

Computed Properties

• Exact Mass: 272.20999276g/mol
• Monoisotopic Mass: 272.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.8Ų

Additional information on tert-butyl 3-(1-amino-2,2-dimethylpropyl)-3-hydroxypyrrolidine-1-carboxylate

Introduction to Tert-butyl 3-(1-amino-2,2-dimethylpropyl)-3-hydroxypyrrolidine-1-carboxylate (CAS No. 2171580-46-2)

Tert-butyl 3-(1-amino-2,2-dimethylpropyl)-3-hydroxypyrrolidine-1-carboxylate, a compound with the chemical formula C₁₁H₂₁NO₃, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound is characterized by its intricate structure, which includes a pyrrolidine core substituted with various functional groups. The presence of a tert-butyl group and an amino functional group at specific positions contributes to its unique chemical properties and potential biological activities.

The CAS number 2171580-46-2 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research. The molecular structure of Tert-butyl 3-(1-amino-2,2-dimethylpropyl)-3-hydroxypyrrolidine-1-carboxylate is designed to interact with biological targets in a highly specific manner. This specificity is crucial for the development of novel therapeutic agents that can modulate biological pathways with minimal side effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction mechanisms of this compound with various biological targets. These studies suggest that Tert-butyl 3-(1-amino-2,2-dimethylpropyl)-3-hydroxypyrrolidine-1-carboxylate may exhibit potent activity against certain enzymes and receptors involved in inflammatory and metabolic diseases. The hydroxypyrrolidine moiety in its structure is particularly noteworthy, as it has been shown to enhance the solubility and bioavailability of pharmaceutical compounds.

In the context of drug discovery, the synthesis of Tert-butyl 3-(1-amino-2,2-dimethylpropyl)-3-hydroxypyrrolidine-1-carboxylate represents a significant achievement in organic chemistry. The synthesis involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced catalytic systems and green chemistry principles has further optimized the synthetic route, making it more sustainable and environmentally friendly.

One of the most promising applications of Tert-butyl 3-(1-amino-2,2-dimethylpropyl)-3-hydroxypyrrolidine-1-carboxylate is in the treatment of neurological disorders. Preliminary studies have indicated that this compound may interact with neurotransmitter receptors, potentially offering a new therapeutic approach for conditions such as Alzheimer's disease and Parkinson's disease. The amine group in its structure is particularly relevant here, as it can form hydrogen bonds with polar residues on target proteins, enhancing binding affinity.

The pharmacokinetic properties of Tert-butyl 3-(1-amino-2,2-dimethylpropyl)-3-hydroxypyrrolidine-1-carboxylate are also under investigation. Researchers are exploring how its molecular structure influences its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is essential for optimizing drug delivery systems and ensuring that the compound reaches its target site in sufficient concentrations.

Another area where this compound shows promise is in anti-cancer research. The ability of Tert-butyl 3-(1-amino-2,2-dimethylpropyl)-3-hydroxypyrrolidine-1-carboxylate to inhibit key enzymes involved in cell proliferation has been demonstrated in vitro. Further preclinical studies are needed to evaluate its efficacy and safety in vivo. The hydroxy group within its structure may play a role in stabilizing the compound's conformation, thereby enhancing its bioactivity.

The development of novel synthetic methodologies for Tert-butyl 3-(1-amino-2,2-dimethylpropyl)-3-hydroxypyrrolidine-1-carboxylate has also been a focus of recent research. Transition metal-catalyzed reactions have emerged as powerful tools for constructing complex organic molecules efficiently. These methods have allowed chemists to access derivatives of this compound with modified functional groups, expanding their potential applications.

Collaborative efforts between chemists and biologists have been instrumental in advancing the understanding of Tert-butyl 3-(1-amino-2,2-dimethylpropyl)-3-hydroxypyrrolidine-1-carboxylate's biological activities. High-throughput screening techniques have been employed to identify potential therapeutic targets, while structural biology approaches have provided insights into how the compound interacts with biological macromolecules.

The future prospects for Tert-butyl 3-(1-amino-2,2-dimethylpropyl)-3-hydroxypyrrolidine-1-carboxylate are bright, with ongoing research aimed at elucidating its mechanisms of action and exploring new therapeutic applications. As our understanding of complex biological systems continues to grow, compounds like this one will play an increasingly important role in addressing some of the most challenging diseases faced by humanity.